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Nov

23

Machine learning optimized antibodies yield highly diverse and affinity-rich antibody libraries

agonist-of-receptors, target-cdk1, hedgehog-pathway, parp-inhibitors-antagonists

Machine learning optimized antibodies yield highly diverse and affinity-rich antibody libraries

Therapeutic antibodies are an important and rapidly growing class of drugs. However, the design and discovery of early-stage antibody therapies remain a time-consuming and costly endeavor.

Oct

11

Differentiating and Predicting Drug Patents

small-molecule-drugs

Differentiating and Predicting Drug Patents

Drug patents are distinct. In order to enhance their quality before granting, regulatory agencies can employ predictive models.

Sep

25

Antibiotic discovery targeting Acinetobacter baumannii guided by deep learning

himastatin

Antibiotic discovery targeting Acinetobacter baumannii guided by deep learning

Acinetobacter baumannii is a Gram-negative pathogen commonly found in hospitals that often displays multidrug resistance. Traditional screening methods to discover new antibiotics against Acinetobacter baumannii have always been challenging. Fortunately, machine learning methods can swiftly explore chemical space, increasing the possibility of discovering new antimicrobial molecules. In this study, we screened approximately 7,500 molecules to identify ones that can inhibit the growth of Acinetobacter baumannii in vitro.

Sep

21

Molecular information transfer network and chirality

Molecular information transfer network and chirality

In recent years, machine learning techniques in the field of chemistry have made significant strides, enabling direct learning from molecular structures without the need for preprocessing into fixed-length vectors. However, the stereochemistry of molecules, a spatial structural characteristic, often remains unexplored within modern neural network architectures designed for learning structure-property relationships. Even when molecules exhibit identical graph connectivity, different stereochemical arrangements can lead to distinct physical and biological properties.

Sep

18

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

protease-beta-secretase, cyclin-dependent-kinases

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

Proteins are the fundamental building blocks of life and play essential functional roles in biology.

May

16

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

mapk-erk-pathway

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

Extracellular signal-regulated kinase 1/2 (ERK) belongs to the mitogen-activated protein kinase (MAPK) family. ERK is generally located in the cytoplasm; upon activation, ERK enters the nucleus and regulates transcription factor activity and gene expression. In cells from yeast to mammals, receptor tyrosine kinases (RTKs) are known to exploit a highly conserved signal-transduction pathway, carrying the signal triggered by the binding of growth factors to activate ERK.

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